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Compound of Interest

Compound Name: Triclabendazole-13C-d3

Cat. No.: B10823135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety, handling, and experimental information for

Triclabendazole-13C-d3, an isotopically labeled internal standard crucial for the quantitative

analysis of the anthelmintic drug Triclabendazole. Adherence to these guidelines is paramount

for ensuring laboratory safety and the integrity of research outcomes.

Compound Information
Identifier Value

Chemical Name
5-chloro-6-(2,3-dichlorophenoxy)-2-((methyl-

13C-d3)thio)-1H-benzo[d]imidazole

Synonyms TCBZ-13C-d3

CAS Number 2938916-53-9

Molecular Formula C₁₃[¹³C]H₆D₃Cl₃N₂OS

Molecular Weight 363.7 g/mol

Safety and Handling
Triclabendazole-13C-d3 is intended for research use only. While the toxicological properties of

the isotopically labeled form have not been as extensively studied as the parent compound, it
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should be handled with the same precautions. The primary hazard identified is the potential for

damage to organs through prolonged or repeated exposure[1].

Hazard Identification
Hazard Class Hazard Statement GHS Pictogram

Specific target organ toxicity

(repeated exposure)

H373: May cause damage to

organs through prolonged or

repeated exposure[1].

GHS08 Health Hazard

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling Triclabendazole-13C-d3:

Equipment Specification

Gloves Chemical-impermeable gloves.

Eye Protection Safety glasses or goggles.

Respiratory Protection

Use in a well-ventilated area. Avoid dust

formation. A respirator may be necessary if

ventilation is inadequate[2].

Lab Coat Standard laboratory coat.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention if symptoms

persist.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Storage and Disposal
Aspect Guideline

Storage

Store at -20°C for long-term stability[3]. Keep

container tightly closed in a dry and well-

ventilated place.

Disposal

Dispose of contents and container in

accordance with local, regional, national, and

international regulations. The material can be

disposed of by removal to a licensed chemical

destruction plant or by controlled incineration

with flue gas scrubbing. Do not contaminate

water, foodstuffs, feed, or seed by storage or

disposal. Do not discharge to sewer systems[2].

Quantitative Toxicological Data (for Triclabendazole)
The following data is for the parent compound, Triclabendazole, and should be considered

relevant for handling its isotopically labeled analogue.
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Test Species Route Value

LD50 Rat Oral >8000 mg/kg

LD50 Mouse Oral >8000 mg/kg

Experimental Protocols and Applications
Triclabendazole-13C-d3 is primarily utilized as an internal standard in quantitative analysis by

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS). Its use allows for accurate quantification of Triclabendazole in complex

biological matrices by correcting for variations in sample preparation and instrument response.

General Workflow for Quantification of Triclabendazole
using Triclabendazole-13C-d3 Internal Standard
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Matrix (e.g., Plasma, Tissue)

Spike with Triclabendazole-13C-d3

Liquid-Liquid or Solid-Phase Extraction

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection (MRM)

Peak Area Integration

Calculate Analyte/IS Ratio

Quantify against Calibration Curve

Click to download full resolution via product page

Caption: General workflow for sample analysis using an internal standard.
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Detailed Experimental Methodology: Quantification in
Bovine Liver Tissue
This protocol is a representative example compiled from various sources and may require

optimization for specific laboratory conditions and instrumentation.

1. Preparation of Internal Standard Stock Solution:

Prepare a stock solution of Triclabendazole-13C-d3 in a suitable solvent such as methanol

or acetonitrile at a concentration of 1 mg/mL.

From the stock solution, prepare a working solution of 1 µg/mL in the same solvent.

2. Sample Preparation:

Homogenize 1 gram of bovine liver tissue.

Add a known amount of the Triclabendazole-13C-d3 working solution to the homogenized

tissue to achieve a final concentration within the linear range of the assay.

Add 5 mL of acetonitrile and vortex for 2 minutes to precipitate proteins and extract the

analytes.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant (acetonitrile layer).

For further cleanup (optional but recommended), perform a liquid-liquid extraction by adding

n-hexane to the supernatant, vortexing, and then collecting the acetonitrile layer.

Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase.

3. LC-MS/MS Parameters (Illustrative Example):

LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
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Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A typical gradient might start at 95% A, ramp to 95% B over several

minutes, hold, and then return to initial conditions.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Triclabendazole: Precursor ion (m/z) -> Product ion (m/z)

Triclabendazole-13C-d3: Precursor ion (m/z) -> Product ion (m/z) (Note: Specific m/z

values should be determined empirically on the mass spectrometer used).

4. Quantification:

Create a calibration curve using known concentrations of unlabeled Triclabendazole spiked

into a blank matrix, with a constant concentration of Triclabendazole-13C-d3.

Plot the ratio of the peak area of Triclabendazole to the peak area of Triclabendazole-13C-
d3 against the concentration of Triclabendazole.

Determine the concentration of Triclabendazole in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Metabolic and Signaling Pathways
Metabolic Pathway of Triclabendazole
Triclabendazole is metabolized in the liver primarily through oxidation. The main enzymes

involved are from the Cytochrome P450 (CYP) and Flavin-containing monooxygenase (FMO)

families. The primary metabolites are the sulfoxide and sulfone derivatives, which also possess

anthelmintic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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